3-bromo-4-oxo-4-(4-pentoxyphenyl)but-2-enoic acid

• CAS No.: 24740-92-9
• Molecular Formula: C15H17BrO4
• Molecular Weight: 341.2 g/mol
• IUPAC Name: (Z)-3-bromo-4-oxo-4-(4-pentoxyphenyl)but-2-enoic acid
• InChI: InChI=1S/C15H17BrO4/c1-2-3-4-9-20-12-7-5-11(6-8-12)15(19)13(16)10-14(17)18/h5-8,10H,2-4,9H2,1H3,(H,17,18)/b13-10-
• InChI Key: KPUGJSNAPAAEJB-RAXLEYEMSA-N
• SMILES: CCCCCOC1=CC=C(C=C1)C(=O)C(=CC(=O)O)Br
• Isomeric SMILES: CCCCCOC1=CC=C(C=C1)C(=O)/C(=C/C(=O)O)/Br
• Synonyms: eta-4-n-pentoxybenzoyl-beta-bromacrylic acid; Penberol; Penberol, (E)-isomer; Penberol, (Z)-isome

Description

3-bromo-4-oxo-4-(4-pentoxyphenyl)but-2-enoic acid is a chemical compound known for its diverse applications in various fields, including chemistry, biology, medicine, and industry

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-bromo-4-oxo-4-(4-pentoxyphenyl)but-2-enoic acid typically involves a series of chemical reactions that require specific reagents and conditions. The exact synthetic route can vary, but it generally includes steps such as nucleophilic substitution, oxidation, and reduction reactions. The reaction conditions, including temperature, pressure, and catalysts, are carefully controlled to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods: In industrial settings, the production of 3-bromo-4-oxo-4-(4-pentoxyphenyl)but-2-enoic acid is scaled up using large reactors and continuous flow systems. The process involves the same fundamental chemical reactions as in laboratory synthesis but is optimized for efficiency and cost-effectiveness. Industrial production also incorporates purification steps, such as distillation and crystallization, to achieve the required quality standards.

Chemical Reactions Analysis

Types of Reactions: 3-bromo-4-oxo-4-(4-pentoxyphenyl)but-2-enoic acid undergoes various chemical reactions, including:

Oxidation: 3-bromo-4-oxo-4-(4-pentoxyphenyl)but-2-enoic acid can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions involving 3-bromo-4-oxo-4-(4-pentoxyphenyl)but-2-enoic acid typically use reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: 3-bromo-4-oxo-4-(4-pentoxyphenyl)but-2-enoic acid can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles like halides or amines.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Halides, amines, solvents like dichloromethane or ethanol.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

3-bromo-4-oxo-4-(4-pentoxyphenyl)but-2-enoic acid has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: Employed in biochemical assays and as a probe for studying cellular processes.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and antimicrobial properties.

Industry: Utilized in the production of specialty chemicals, polymers, and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-bromo-4-oxo-4-(4-pentoxyphenyl)but-2-enoic acid involves its interaction with specific molecular targets and pathways. It can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which 3-bromo-4-oxo-4-(4-pentoxyphenyl)but-2-enoic acid is used.

Comparison with Similar Compounds

3-bromo-4-oxo-4-(4-pentoxyphenyl)but-2-enoic acid is unique compared to other similar compounds due to its specific chemical structure and properties. Some similar compounds include:

Penbutolol: A beta-blocker used in the treatment of hypertension.

Penicillin: An antibiotic used to treat bacterial infections.

While these compounds share some similarities in their chemical structure, 3-bromo-4-oxo-4-(4-pentoxyphenyl)but-2-enoic acid’s unique properties make it suitable for a broader range of applications, particularly in scientific research and industrial processes.